Cas no 853723-97-4 (4,5-dicyclopropyl-4H-1,2,4-triazole-3-thiol)

4,5-dicyclopropyl-4H-1,2,4-triazole-3-thiol structure
853723-97-4 structure
Product Name:4,5-dicyclopropyl-4H-1,2,4-triazole-3-thiol
CAS No:853723-97-4
MF:C8H11N3S
MW:181.258039712906
MDL:MFCD06655865
CID:1837261
PubChem ID:4962443
Update Time:2025-11-05

4,5-dicyclopropyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 4,5-Dicyclopropyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • 4,5-DICYCLOPROPYL-4H-[1,2,4]TRIAZOLE-3-THIOL
    • 4,5-dicyclopropyl-1,2,4-triazole-3-thiol
    • CS-0233574
    • EN300-13457
    • STK350260
    • 853723-97-4
    • MFCD06655865
    • AT31126
    • dicyclopropyl-4H-1,2,4-triazole-3-thiol
    • AKOS000314494
    • SCHEMBL11844576
    • 4,5-dicyclopropyl-4H-1,2,4-triazole-3-thiol
    • FS-1825
    • 3,4-dicyclopropyl-1H-1,2,4-triazole-5-thione
    • Z90121776
    • MDL： MFCD06655865
    • Inchi： 1S/C8H11N3S/c12-8-10-9-7(5-1-2-5)11(8)6-3-4-6/h5-6H,1-4H2,(H,10,12)
    • InChI Key： POEHKVJDADUKKD-UHFFFAOYSA-N
    • SMILES： S=C1NN=C(C2CC2)N1C1CC1

Computed Properties

  • Exact Mass: 181.06736854g/mol
  • Monoisotopic Mass: 181.06736854g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 59.7Ų

4,5-dicyclopropyl-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B431840-25mg
4,5-dicyclopropyl-4H-1,2,4-triazole-3-thiol
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25mg
 $ 70.00 2022-06-07
TRC
B431840-50mg
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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4,5-dicyclopropyl-4H-1,2,4-triazole-3-thiol Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:853723-97-4)4,5-dicyclopropyl-4H-1,2,4-triazole-3-thiol
Order Number:A1181780
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:47
Price ($):189.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:853723-97-4)4,5-dicyclopropyl-4H-1,2,4-triazole-3-thiol
A1181780
Purity:99%
Quantity:1g
Price ($):189.0
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